3-(3-Methylcyclohexyl)propanoic acid

• CAS No.: 67451-77-8
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-(3-methylcyclohexyl)propanoic acid
• InChI: InChI=1S/C10H18O2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key: XEUUTAGUTIEOGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)CCC(=O)O

Description

3-(3-Methylcyclohexyl)propanoic acid is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5% Ru/Al2O3 (3 g, 5 wt %), (2E)-3-(3-methylphenyl)acrylic acid (60 g, 0.37 mol) and acetic acid (300 mL) were charged into a 500 mL autoclave vessel. The mixture was vigorously stirred under a hydrogen atmosphere (40 bar) at 150° C., for 3 days. The catalyst was filtered and the product was dissolved in ethyl acetate (500 mL), washed with water (500 mL) and brine (500 mL). The organic phase was dried over sodium sulphate, filtered and evaporated to yield crude 3-(3-methylcyclohexyl)propanoic acid (60 g, 0.35 mol, 95% yield) as a colourless oil.